Cas no 1235335-50-8 (2-(4-{(2-methylphenyl)carbamoylamino}phenyl)-N-(2,2,2-trifluoroethyl)acetamide)

• Product Name: 2-(4-{(2-methylphenyl)carbamoylamino}phenyl)-N-(2,2,2-trifluoroethyl)acetamide
• CAS No: 1235335-50-8
• MF: C₁₈H₁₈F₃N₃O₂
• MW: 365.349634647369
• CID: 6203334
• PubChem ID: 49675523
• Update Time: 2025-06-09

2-(4-{(2-methylphenyl)carbamoylamino}phenyl)-N-(2,2,2-trifluoroethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-{(2-methylphenyl)carbamoylamino}phenyl)-N-(2,2,2-trifluoroethyl)acetamide
• 2-(4-{[(2-methylphenyl)carbamoyl]amino}phenyl)-N-(2,2,2-trifluoroethyl)acetamide
• AKOS024497940
• 1235335-50-8
• 2-[4-[(2-methylphenyl)carbamoylamino]phenyl]-N-(2,2,2-trifluoroethyl)acetamide
• VU0635460-1
• 2-(4-(3-(o-tolyl)ureido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide
• F5097-2621

• Inchi： 1S/C18H18F3N3O2/c1-12-4-2-3-5-15(12)24-17(26)23-14-8-6-13(7-9-14)10-16(25)22-11-18(19,20)21/h2-9H,10-11H2,1H3,(H,22,25)(H2,23,24,26)
• InChI Key： QYQMQUUPVUOASD-UHFFFAOYSA-N
• SMILES： FC(CNC(CC1C=CC(=CC=1)NC(NC1C=CC=CC=1C)=O)=O)(F)F

Computed Properties

• Exact Mass: 365.13511131g/mol
• Monoisotopic Mass: 365.13511131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 2-(4-{(2-methylphenyl)carbamoylamino}phenyl)-N-(2,2,2-trifluoroethyl)acetamide

Introduction to 2-(4-{(2-methylphenyl)carbamoylamino}phenyl)-N-(2,2,2-trifluoroethyl)acetamide and Its Significance in Modern Chemical Biology

2-(4-{(2-methylphenyl)carbamoylamino}phenyl)-N-(2,2,2-trifluoroethyl)acetamide, identified by its CAS number 1235335-50-8, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a complex structure with multiple functional groups, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of a carbamoylamino group and a trifluoroethyl moiety contributes to its unique chemical properties, making it a promising candidate for further investigation.

The structure of 2-(4-{(2-methylphenyl)carbamoylamino}phenyl)-N-(2,2,2-trifluoroethyl)acetamide encompasses several key features that are critical for its biological activity. The 4-((dimethylamino)methylene)benzoic acid derivative portion of the molecule provides a rigid aromatic framework, while the trifluoroethyl group enhances lipophilicity and metabolic stability. These characteristics are particularly relevant in the context of modern drug design, where optimizing pharmacokinetic profiles is essential for therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. Studies have suggested that the carbamoylamino moiety may interact with specific amino acid residues in protein targets, potentially modulating enzyme activity or receptor binding. This insight aligns with the growing trend toward structure-based drug design, where detailed knowledge of molecular interactions is leveraged to develop novel therapeutics.

In the realm of medicinal chemistry, the synthesis of 2-(4-{(2-methylphenyl)carbamoylamino}phenyl)-N-(2,2,2-trifluoroethyl)acetamide has been refined through multi-step organic reactions, including condensation and nucleophilic substitution. The introduction of the trifluoroethyl group has been particularly challenging but rewarding, as it significantly alters the compound's physicochemical properties. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing the compound's purity and structural integrity.

The biological significance of this compound has been explored in several preclinical studies. Research indicates that derivatives similar to 1235335-50-8 may exhibit inhibitory effects on certain kinases and proteases, which are implicated in various diseases including cancer and inflammatory disorders. The trifluoroethyl substituent is known to enhance binding affinity by improving hydrophobic interactions with target proteins. This property has been exploited in the development of small-molecule inhibitors that disrupt disease pathways.

Furthermore, the versatility of 2-(4-{(2-methylphenyl)carbamoylamino}phenyl)-N-(2,2,2-trifluoroethyl)acetamide has led to its incorporation into libraries of compounds for high-throughput screening (HTS). HTS platforms enable researchers to rapidly assess the biological activity of thousands of molecules simultaneously, identifying those with potential therapeutic value. The compound's unique structural features make it an attractive candidate for such screens, where novel bioactive entities are discovered through systematic interrogation.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The presence of fluorine in the trifluoroethyl group not only enhances metabolic stability but also influences electronic properties, affecting reactivity and binding affinity. This has been a cornerstone in the development of many modern drugs, where fluorinated analogs often exhibit improved pharmacological profiles compared to their non-fluorinated counterparts. The case of 1235335-50-8 exemplifies how strategic incorporation of fluorine can lead to compounds with enhanced biological activity.

As research continues to evolve, interdisciplinary approaches combining synthetic chemistry with bioinformatics are becoming increasingly prevalent. These integrative strategies allow for the rapid design and evaluation of molecules like 2-(4-{(2-methylphenyl)carbamoylamino}phenyl)-N-(2,2,2-trifluoroethyl)acetamide, accelerating the drug discovery process. By leveraging computational tools to predict molecular behavior before experimental synthesis, researchers can optimize synthetic routes and minimize costly trial-and-error methodologies.

The future prospects for this compound remain promising as new applications emerge in areas such as targeted therapy and precision medicine. The ability to fine-tune its structure for specific biological outcomes underscores its importance as a building block for novel therapeutics. As our understanding of disease mechanisms deepens, compounds like 1235335-50-8 will continue to play a pivotal role in developing innovative treatment strategies.